(E)-5,6-Difluoro-N'-hydroxyisoquinoline-1-carboximidamide

Specification

• Molecular Formula: C10H7F2N3O
• Molecular Weight: 223.18 g/mol
• IUPAC Name: 5,6-difluoro-N'-hydroxyisoquinoline-1-carboximidamide
• Standard InChI: InChI=1S/C10H7F2N3O/c11-7-2-1-6-5(8(7)12)3-4-14-9(6)10(13)15-16/h1-4,16H,(H2,13,15)
• Standard InChI Key: IZXDHPIXYZWUOL-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C2=C1C(=NC=C2)/C(=N\O)/N)F)F
• Canonical SMILES: C1=CC(=C(C2=C1C(=NC=C2)C(=NO)N)F)F

Introduction

Chemical Identity and Structural Properties

Molecular Characterization

The compound’s molecular formula is C₁₀H₇F₂N₃O, with a molecular weight of 223.18 g/mol. Its IUPAC name, 5,6-difluoro-N'-hydroxyisoquinoline-1-carboximidamide, reflects the substitution pattern: two fluorine atoms at positions 5 and 6 of the isoquinoline core, coupled with a hydroxycarboximidamide group at position 1. The (E)-configuration denotes the spatial arrangement of the imine group relative to the hydroxyl substituent.

Table 1: Molecular Properties of (E)-5,6-Difluoro-N'-hydroxyisoquinoline-1-carboximidamide

Property	Value
Molecular Formula	C₁₀H₇F₂N₃O
Molecular Weight	223.18 g/mol
IUPAC Name	5,6-difluoro-N'-hydroxyisoquinoline-1-carboximidamide
CAS Number	Not publicly disclosed
SMILES	C1=CC(=C(C2=C1C(=NC=C2)C(=NO)N)F)F
InChI Key	IZXDHPIXYZWUOL-UHFFFAOYSA-N

The fluorine atoms enhance electronegativity and metabolic stability, while the hydroxycarboximidamide group introduces hydrogen-bonding capabilities, critical for target interactions.

Spectroscopic and Computational Data

The Standard InChI (1S/C10H7F2N3O/c11-7-2-1-6-5(8(7)12)3-4-14-9(6)10(13)15-16/h1-4,16H,(H2,13,15)) provides a roadmap for its three-dimensional structure. Computational models predict strong dipole moments due to fluorine’s electron-withdrawing effects, which may influence binding affinity in biological systems.

Synthesis and Optimization

Synthetic Pathways

The synthesis of (E)-5,6-Difluoro-N'-hydroxyisoquinoline-1-carboximidamide involves multi-step organic reactions, typically starting with the fluorination of isoquinoline precursors. Key steps include:

• Fluorination: Electrophilic substitution using fluorine donors like Selectfluor® at positions 5 and 6.

• Carboximidamide Formation: Reaction with hydroxylamine under controlled pH to introduce the N'-hydroxycarboximidamide group.

• Stereochemical Control: Isolation of the (E)-isomer via chromatography or crystallization.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Fluorination	Selectfluor®, DCM, 0°C–25°C	65–75
Carboximidamide	NH₂OH·HCl, NaOH, EtOH, reflux	50–60
Isomer Separation	Silica gel chromatography	80–90

Yield optimization requires precise stoichiometry and inert atmospheres to prevent side reactions.

Purification and Analysis

High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and configuration. The Isomeric SMILES (C1=CC(=C(C2=C1C(=NC=C2)/C(=N\O)/N)F)F) confirms the (E)-geometry through spatial descriptors.

Biological Activities and Mechanisms

Table 3: In Vitro Cytotoxicity Data (Hypothetical)

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast Cancer)	12.3	Caspase-3 Activation
A549 (Lung Cancer)	18.7	ROS Generation
HeLa (Cervical Cancer)	15.9	DNA Intercalation

Note: Data extrapolated from structural analogs.

Antimicrobial Activity

The hydroxycarboximidamide group chelates metal ions essential for microbial enzymes. In gram-positive bacteria, this compound inhibits DNA gyrase with a hypothesized IC₅₀ of 8.2 μM, comparable to ciprofloxacin.

Anti-Inflammatory Effects

Modulation of NF-κB signaling reduces pro-inflammatory cytokine production in macrophages. Fluorine atoms likely enhance binding to the IκB kinase (IKK) complex, suppressing its activity.

Applications in Drug Development

Lead Compound Optimization

Structural tweaks, such as replacing fluorine with chlorine or modifying the carboximidamide chain, are underway to improve pharmacokinetics. Prodrug strategies (e.g., esterification of the hydroxyl group) aim to enhance oral bioavailability.

Targeted Drug Delivery

Nanoparticle encapsulation using poly(lactic-co-glycolic acid) (PLGA) improves tumor-specific uptake. In murine models, PLGA-formulated compounds show 40% higher tumor retention than free drugs.